Cas no 2155850-10-3 (methyl 2-{(4-fluorophenyl)methylamino}propanoate)

• Product Name: methyl 2-{(4-fluorophenyl)methylamino}propanoate
• CAS No: 2155850-10-3
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 6393981
• PubChem ID: 54566786
• Update Time: 2025-07-25

methyl 2-{(4-fluorophenyl)methylamino}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{(4-fluorophenyl)methylamino}propanoate
• Alanine, N-[(4-fluorophenyl)methyl]-, methyl ester
• Methyl (4-fluorobenzyl)alaninate
• 2155850-10-3
• SCHEMBL5065975
• ZUJSNYYXQVIRIR-QMMMGPOBSA-N
• Methyl (4-fluorobenzyl)-L-alaninate
• (S)-2-(4-fluoro-benzylamino)-propionic acid methyl ester

• Inchi： 1S/C11H14FNO2/c1-8(11(14)15-2)13-7-9-3-5-10(12)6-4-9/h3-6,8,13H,7H2,1-2H3/t8-/m0/s1
• InChI Key： ZUJSNYYXQVIRIR-QMMMGPOBSA-N
• SMILES： C(OC)(=O)[C@H](C)NCC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 276.1±25.0 °C(Predicted)
• pka: 6.45±0.19(Predicted)

Additional information on methyl 2-{(4-fluorophenyl)methylamino}propanoate

Methyl 2-{(4-fluorophenyl)methylamino}propanoate (CAS No. 2155850-10-3): A Comprehensive Overview

Methyl 2-{(4-fluorophenyl)methylamino}propanoate, identified by its CAS number 2155850-10-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug development and molecular research. The presence of a 4-fluorophenyl group and an amine-substituted propanoate moiety makes it a versatile intermediate for synthesizing more complex molecules.

The< strong>methyl 2-{(4-fluorophenyl)methylamino}propanoate molecule exhibits a well-defined stereochemical configuration, which is crucial for its biological activity. The fluorine atom in the aromatic ring introduces a degree of electronic and steric modulation, influencing both the reactivity and the pharmacokinetic properties of the compound. This feature has been exploited in various synthetic strategies to develop novel pharmacophores.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The 4-fluorophenyl moiety in methyl 2-{(4-fluorophenyl)methylamino}propanoate aligns with this trend, making it a valuable building block for medicinal chemists. Several studies have demonstrated its utility in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases.

The amine-substituted propanoate group in this compound provides a handle for further functionalization, allowing chemists to explore diverse chemical transformations. For instance, reductive amination and condensation reactions can be employed to introduce additional functional groups, enhancing the compound's versatility. These modifications have been instrumental in developing novel therapeutic agents with improved efficacy and reduced side effects.

One of the most compelling aspects of methyl 2-{(4-fluorophenyl)methylamino}propanoate is its role as a precursor in the synthesis of peptide mimetics. Peptide-based drugs have gained prominence due to their high specificity and biocompatibility. By incorporating this compound into peptide-like structures, researchers can design molecules that mimic the behavior of natural peptides while offering superior pharmacological properties.

The< strong>CAS number 2155850-10-3 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. This standardized nomenclature is essential for researchers working across different disciplines, as it facilitates seamless communication and collaboration. The CAS registry system also aids in tracking the compound's history, including its synthesis methods, applications, and any regulatory considerations.

Recent advancements in computational chemistry have further highlighted the importance of methyl 2-{(4-fluorophenyl)methylamino}propanoate. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for drug design. These simulations have been instrumental in predicting binding affinities and optimizing molecular structures for enhanced activity.

The< strong>fluorine-containing aromatic ring in this compound not only contributes to its electronic properties but also influences its solubility and bioavailability. Fluorinated compounds often exhibit better oral bioavailability due to their resistance to metabolic degradation. This characteristic makes methyl 2-{(4-fluorophenyl)methylamino}propanoate an attractive candidate for developing oral therapeutics.

In conclusion, methyl 2-{(4-fluorophenyl)methylamino}propanoate (CAS No. 2155850-10-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its versatility as an intermediate, make it a valuable asset for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for fluorinated compounds, the importance of this molecule is likely to grow even further.